Cas no 252854-39-0 (N,3,3-trimethylcyclohexan-1-amine)

• Product Name: N,3,3-trimethylcyclohexan-1-amine
• CAS No: 252854-39-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 3921480
• PubChem ID: 64467793
• Update Time: 2025-05-24

N,3,3-trimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N,3,3-trimethyl-
• N,3,3-trimethylcyclohexan-1-amine
• 252854-39-0
• SCHEMBL2243838
• EN300-161672
• CS-0279266
• AKOS013791634

• Inchi： 1S/C9H19N/c1-9(2)6-4-5-8(7-9)10-3/h8,10H,4-7H2,1-3H3
• InChI Key： FRQACHUFHIYEKD-UHFFFAOYSA-N
• SMILES： C1(NC)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 141.151749610Da
• Monoisotopic Mass: 141.151749610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N,3,3-trimethylcyclohexan-1-amine

N,3,3-TriMethylCycloHexan-1-Amine: A Comprehensive Overview

N,3,3-TriMethylCycloHexan-1-Amine is a versatile organic compound with the CAS number 252854-39-0. This compound is widely recognized for its unique chemical properties and diverse applications in various industries. The structure of N,3,3-TriMethylCycloHexan-1-Amine consists of a cyclohexane ring with a methyl group attached to the nitrogen atom and two additional methyl groups on the third carbon of the ring. This configuration imparts the compound with distinct physical and chemical characteristics that make it valuable in numerous fields.

One of the key features of N,3,3-TriMethylCycloHexan-1-Amine is its ability to act as a chiral auxiliary in asymmetric synthesis. This property has been extensively studied in recent years, particularly in the context of drug discovery and development. Researchers have utilized this compound to facilitate the synthesis of complex molecules with high enantioselectivity. For instance, a study published in 2023 highlighted its role in the asymmetric synthesis of β-amino alcohols, which are crucial intermediates in pharmaceutical chemistry.

In addition to its role in asymmetric synthesis, N,3,3-TriMethylCycloHexan-1-Amine has found applications in polymer chemistry. The compound serves as a building block for the synthesis of novel polyamides and polyurethanes. Its ability to form stable amide bonds makes it an ideal candidate for developing high-performance materials with tailored mechanical and thermal properties. Recent advancements in this area have focused on optimizing reaction conditions to enhance yield and purity.

The chemical stability of N,3,3-TriMethylCycloHexan-1-Amine also makes it suitable for use in catalytic processes. It has been employed as a ligand in transition metal-catalyzed reactions, particularly in hydrogenation and cross-coupling reactions. A 2022 study demonstrated its effectiveness as a ligand in palladium-catalyzed Suzuki-Miyaura couplings, where it significantly improved reaction efficiency and selectivity.

Furthermore, N,3,3-TriMethylCycloHexan-1-Amine exhibits interesting biological properties that have drawn attention from researchers in the field of pharmacology. Preliminary studies suggest that it may possess anti-inflammatory and antioxidant activities, making it a potential candidate for drug development. However, more extensive research is required to fully understand its pharmacokinetics and bioavailability.

In terms of manufacturing and synthesis methods, N,3,3-TriMethylCycloHexan-1-Amine can be synthesized via various routes. One common approach involves the reductive amination of cyclohexanone derivatives with methylamine derivatives. This method offers good control over the stereochemistry of the product and is amenable to large-scale production.

The environmental impact of N,3,3-TriMethylCycloHexan-1-Amine has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and develop sustainable disposal methods.

In conclusion,N,N,N-trimethylcyclohexylamine (CAS No: 252854-39-0) stands out as a multifaceted compound with significant potential across multiple disciplines. Its applications span from asymmetric synthesis to polymer chemistry and catalysis. As research continues to uncover new uses and optimize existing processes involving this compound,it is poised to play an increasingly important role in both academic and industrial settings.